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Compound of Interest

Compound Name: aurovertin

Cat. No.: B1171891

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals working with aurovertin.
Adherence to these protocols is essential for ensuring personnel safety and maintaining a
secure laboratory environment. Aurovertin is a mycotoxin and a potent inhibitor of F1FO-ATP
synthase, requiring careful handling to prevent exposure.[1] A comprehensive understanding
and implementation of personal protective equipment (PPE) protocols are the first line of
defense in minimizing risk.

Hazard Identification and Personal Protective
Equipment

Aurovertin's primary hazard lies in its potent biological activity as an inhibitor of ATP synthase.
[1] Exposure can occur through inhalation, skin contact, eye contact, or ingestion. While there
is no indication of carcinogenicity to humans, its cytotoxic nature necessitates stringent
handling procedures. The following table summarizes the required PPE for handling
aurovertin.
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PPE Category

Item

Specification

Purpose

Hand Protection

Chemical-resistant

gloves

Nitrile gloves (double-
gloving recommended
when handling the

solid compound).

To prevent skin
contact. Nitrile offers
good resistance to a

range of chemicals.

Body Protection

Laboratory coat or

gown

Full-coverage, long-
sleeved, with knit

cuffs.

To protect skin and
clothing from

contamination.

Eye and Face

Safety glasses with

side shields or

ANSI Z87.1 certified.

To protect eyes from

Protection splashes or aerosols.
goggles
To be worn in
conjunction with )
] ) To provide full-face
Face shield goggles when there is

a significant splash

risk.

protection.

Respiratory Protection

N95 or higher-level

respirator

NIOSH-approved. A
powered air-purifying
respirator (PAPR) may
be required for
activities with a high
potential for aerosol

generation.

To prevent inhalation
of airborne particles,
especially when

handling powders.

Operational Plan: Safe Handling of Aurovertin

1. Designated Area:

» All handling of solid aurovertin, including weighing and preparing stock solutions, must be

conducted within a certified chemical fume hood or a ventilated balance safety enclosure to

minimize inhalation risks.

o The work area should be clearly designated as a "Potent Compound Handling Area."
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2. Handling Procedures:

e Preparation: Before handling aurovertin, ensure all necessary PPE is donned correctly.
Prepare all required materials (e.g., spatulas, weighing paper, solvents, waste containers)
and place them in the fume hood to minimize movement in and out of the containment area.

» Weighing: Use a dedicated set of utensils for handling aurovertin. When weighing the
powder, do so carefully on anti-static weighing paper to prevent dispersal.

 In Solution: When working with aurovertin in solution, exercise caution to prevent splashes
and the generation of aerosols.

3. Emergency Procedures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Managing Aurovertin Waste

All materials that come into contact with aurovertin are considered hazardous waste and must
be disposed of accordingly.

1. Waste Segregation:

 All solid waste contaminated with aurovertin, including gloves, weighing paper, pipette tips,
and empty vials, must be segregated as "Cytotoxic Waste."

 Liquid waste containing aurovertin should be collected in a dedicated, clearly labeled, and
sealed hazardous waste container.
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2. Containment and Labeling:

o Contaminated solid waste should be placed in a thick (at least 2-4 mm) plastic bag or a rigid,
leak-proof container.

o All waste containers must be clearly labeled with a "Cytotoxic" hazard symbol and a
description of the contents.

3. Final Disposal:

o Follow your institution's established procedures for the disposal of cytotoxic materials.
» Do not dispose of aurovertin waste in the general laboratory trash or down the drain.
» Arrange for pickup and disposal by a licensed hazardous waste contractor.

Quantitative Data

Physical and Chemical Properties of Aurovertin B

Property Value
Molecular Formula C25H3208
Molecular Weight 460.5 g/mol
Appearance Solid

Flash Point 201.2°C
Density 1.23 g/cm3

Source: PubChem, ChemicalBook Safety Data Sheet[1]

Mechanism of Action: Inhibition of ATP Synthase

Aurovertin exerts its biological effects by inhibiting the F1FO-ATP synthase, a critical enzyme
in cellular energy production. The following diagram illustrates this mechanism.
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Caption: Aurovertin inhibits ATP synthase by binding to the 3 subunits of the F1 domain,
preventing the conformational changes necessary for ATP synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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